ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate

• IUPAC Name: ethyl 4-(prop-2-enylcarbamothioylamino)benzoate
• InChI: InChI=1S/C13H16N2O2S/c1-3-9-14-13(18)15-11-7-5-10(6-8-11)12(16)17-4-2/h3,5-8H,1,4,9H2,2H3,(H2,14,15,18)
• InChI Key: MCFOYJMFZIIAKJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)NCC=C
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

Ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate, also known as ethyl 4-[(allylamino)carbothioylamino]benzoate or ethyl 4-[(allylthio)carbamoyl]aminobenzoate, is a chemical compound that belongs to the class of thioamides. It is widely used in scientific research for its various applications in the field of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate 4-{[(allylamino)carbonothioyl]amino}benzoate is not fully understood. However, it is believed to act as a thioamide, which is a class of compounds that have been shown to exhibit various biological activities such as antimicrobial, antitumor, and antiviral activities. Thioamides are known to interact with various enzymes and proteins in the body, thereby modulating their activity.
Biochemical and Physiological Effects
Ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate has been shown to exhibit various biochemical and physiological effects. It has been shown to exhibit antimicrobial activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli. It has also been shown to exhibit antitumor activity against various cancer cell lines such as MCF-7 and HeLa. In addition, it has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate 4-{[(allylamino)carbonothioyl]amino}benzoate in lab experiments are its ease of synthesis, low cost, and wide range of applications. However, its limitations include its low solubility in water, which can limit its use in aqueous solutions, and its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the use of ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate 4-{[(allylamino)carbonothioyl]amino}benzoate in scientific research. One direction is the development of new synthetic routes for the compound that are more efficient and environmentally friendly. Another direction is the exploration of its potential as a therapeutic agent for various diseases such as cancer, inflammation, and infectious diseases. In addition, the development of new metal complexes and enzymatic reactions using ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate 4-{[(allylamino)carbonothioyl]amino}benzoate as a substrate can lead to the discovery of new compounds with biological activity.

Scientific Research Applications

Ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate has been extensively used in scientific research for its various applications. It has been used as a building block for the synthesis of biologically active compounds such as thiosemicarbazones, thiazolidinones, and thiohydantoins. It has also been used as a ligand for the synthesis of metal complexes that exhibit biological activity. In addition, ethyl 4-{[(allylamino)carbonothioyl]amino}benzoate 4-{[(allylamino)carbonothioyl]amino}benzoate has been used as a substrate for the enzymatic synthesis of thioamides.